N-(3-chlorophenyl)-2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[6,7-dimethoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H26ClN3O4/c1-17-7-9-21(10-8-17)29-15-19-11-18-12-24(34-2)25(35-3)14-23(18)31(27(19)33)16-26(32)30-22-6-4-5-20(28)13-22/h4-14,29H,15-16H2,1-3H3,(H,30,32)
• InChI Key: PNWGGWLMZCHUJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC3=CC(=C(C=C3N(C2=O)CC(=O)NC4=CC(=CC=C4)Cl)OC)OC
• Molecular Formula: C27H26ClN3O4
• Molecular Weight: 492.0 g/mol

Description

N-(3-chlorophenyl)-2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C27H26ClN3O4 and its molecular weight is 491.97. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Fluorescent Properties

• Structural Properties and Inclusion Compounds : Research on amide-containing isoquinoline derivatives has demonstrated their ability to form gels and crystalline solids upon treatment with different mineral acids. These compounds have shown significant structural versatility, forming host-guest complexes with enhanced fluorescence emission, highlighting their potential in the development of fluorescent materials and sensors (Karmakar, Sarma, & Baruah, 2007).

• Fluorescent Properties of Lanthanide Complexes : Aryl amide ligands have been utilized to prepare lanthanide(III) complexes, which exhibit high fluorescence intensity and quantum yield. This indicates the application of such compounds in materials science, particularly in designing new luminescent materials (Wu, Cheng, Yan, & Tang, 2008).

Therapeutic Research Applications

• Antiviral and Antiapoptotic Effects : A novel anilidoquinoline derivative has shown promising therapeutic efficacy in treating Japanese encephalitis through significant antiviral and antiapoptotic effects, hinting at potential applications in antiviral drug development (Ghosh et al., 2008).

Other Relevant Applications

• Synthesis and Antimicrobial Activity : Research on the synthesis of novel acetamide derivatives has shown promising antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (Debnath & Ganguly, 2015).

• Corrosion Inhibitors : Quantum chemical calculations on quinoxalines compounds indicate their use as corrosion inhibitors for copper in nitric acid media, demonstrating the relationship between molecular structure and inhibition efficiency. This suggests applications in materials science, specifically in corrosion prevention (Zarrouk et al., 2014).